[(3-Methoxyphenyl)methyl](2-methylbutyl)amine

Specification

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-methylbutan-1-amine
• Standard InChI: InChI=1S/C13H21NO/c1-4-11(2)9-14-10-12-6-5-7-13(8-12)15-3/h5-8,11,14H,4,9-10H2,1-3H3
• Standard InChI Key: RDILZAKXNUEOFM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC(=CC=C1)OC

Introduction

[Introduction to (3-Methoxyphenyl)methylamine](pplx://action/followup)

(3-Methoxyphenyl)methylamine is an organic compound characterized by its unique structural features, which include a methoxy group attached to a phenyl ring and a branched alkyl amine moiety. This compound is of interest in various fields, including organic chemistry and medicinal chemistry, due to its potential applications in synthesizing more complex organic molecules and studying amine metabolism.

Synthesis

The synthesis of (3-Methoxyphenyl)methylamine typically involves the reaction of readily available precursors, such as 3-methoxybenzyl chloride and 2-methylbutylamine. Continuous flow reactors may be utilized for industrial-scale production to enhance efficiency and yield. Optimized reaction conditions are critical for maximizing output while minimizing by-products.

Chemical Reactions and Applications

(3-Methoxyphenyl)methylamine can participate in various chemical reactions due to its amine and methoxy functional groups. These reactions make it a versatile intermediate in organic synthesis. The compound's potential applications include:

• Organic Synthesis: It serves as an intermediate for synthesizing more complex molecules.

• Medicinal Chemistry: It is studied for its potential interactions with biological targets, such as enzymes or receptors, which could lead to therapeutic applications.

Research Findings

Research on (3-Methoxyphenyl)methylamine is limited, but related compounds have shown promise in various fields. For instance, compounds with similar structures have been explored for their pharmacological effects and synthetic utility. The unique structural features of (3-Methoxyphenyl)methylamine confer distinct chemical properties that make it valuable in both academic research and industrial applications.

Challenges and Future Directions

One of the challenges in studying (3-Methoxyphenyl)methylamine is the lack of detailed physical properties and comprehensive analytical data. Future research should focus on characterizing its physical properties, such as boiling point and melting point, and exploring its reactivity under different conditions. Additionally, investigating its biological activity and potential therapeutic applications could provide valuable insights into its utility in medicinal chemistry.